(3R,15Z,18Z,21Z,24Z)-3-hydroxytriacontatetraenoyl-CoA

• Molecular Formula: C51H86N7O18P3S
• Molecular Weight: 1210.3 g/mol
• InChI: InChI=1S/C51H86N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-39(59)34-42(61)80-33-32-53-41(60)30-31-54-49(64)46(63)51(2,3)36-73-79(70,71)76-78(68,69)72-35-40-45(75-77(65,66)67)44(62)50(74-40)58-38-57-43-47(52)55-37-56-48(43)58/h8-9,11-12,14-15,17-18,37-40,44-46,50,59,62-63H,4-7,10,13,16,19-36H2,1-3H3,(H,53,60)(H,54,64)(H,68,69)(H,70,71)(H2,52,55,56)(H2,65,66,67)/b9-8-,12-11-,15-14-,18-17-/t39-,40-,44-,45-,46+,50-/m1/s1
• InChIKey: YBZJYHMAYFENAR-XQDVMTGESA-N

3-Hydroxytriacontatetraenoyl-CoA Procurement & Differentiation

(3R,15Z,18Z,21Z,24Z)-3-Hydroxytriacontatetraenoyl-CoA is an ultra-long-chain 3-hydroxy fatty acyl-CoA (C30:4, chain length 30 carbons, four cis double bonds at positions 15, 18, 21, and 24) that functions as a key intermediate in the endoplasmic reticulum-localized elongation cycle of very long-chain fatty acids (VLCFAs) [1]. Formed by the condensation of coenzyme A with (3R,15Z,18Z,21Z,24Z)-3-hydroxytriacontatetraenoic acid, this compound bears a chiral 3R-hydroxy group that determines its stereospecific recognition by 3-hydroxyacyl-CoA dehydratases (HACD1–4) [2]. Its ultra-long acyl chain (≥C28) and defined unsaturation pattern distinguish it from common long-chain (C12–C20) and very-long-chain (C21–C27) acyl-CoAs, positioning it as a specialized substrate for the terminal steps of VLCFA elongation and subsequent sphingolipid biosynthesis [3].

1

Ultra-long-chain C30:4 3-hydroxyacyl-CoA intermediate for VLCFA elongation cycle studies

2

Stereospecific 3R-hydroxy group for HACD1–4 dehydratase substrate recognition

3

ELOVL4-compatible chain length for terminal elongation and sphingolipid biosynthesis research

• [1] PubChem. (2025). Compound Summary for CID 72193772: (3R,15Z,18Z,21Z,24Z)-3-hydroxytriacontatetraenoyl-CoA. National Center for Biotechnology Information. View Source
• [2] ChEBI. (2019). CHEBI:76556 - (3R,15Z,18Z,21Z,24Z)-3-hydroxytriacontatetraenoyl-CoA. European Bioinformatics Institute. View Source
• [3] Ikeda, M., Kanao, Y., Yamanaka, M., Sakuraba, H., Mizutani, Y., Igarashi, Y., & Kihara, A. (2008). Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Letters, 582(16), 2435-2440. View Source

Why Generic Substitution Fails: 3-Hydroxytriacontatetraenoyl-CoA

Generic substitution of (3R,15Z,18Z,21Z,24Z)-3-hydroxytriacontatetraenoyl-CoA with shorter-chain 3-hydroxyacyl-CoAs (e.g., 3-hydroxypalmitoyl-CoA, C16) or non-hydroxylated analogs (e.g., (15Z,18Z,21Z,24Z)-triacontatetraenoyl-CoA) is not biochemically equivalent. The ultra-long C30 acyl chain and 3R-hydroxy group collectively dictate substrate recognition by the elongase complex—specifically the HACD dehydratases and ELOVL condensing enzymes—where chain length influences both binding affinity and catalytic turnover [1]. For instance, HACD isoforms exhibit distinct Km values that vary with acyl chain length: reported Km values for 3-hydroxypalmitoyl-CoA range from 6.8 µM to 121.7 µM across HACD1–4 isoforms, underscoring that even modest chain length differences can alter enzyme-substrate kinetics by an order of magnitude [1]. Furthermore, the critical micelle concentration (CMC) of acyl-CoAs decreases logarithmically with increasing chain length and unsaturation; extrapolating from established relationships, the C30:4 compound is predicted to have a substantially lower CMC than palmitoyl-CoA (C16:0, CMC ~30–60 µM), which directly impacts its bioavailability and aggregation behavior in in vitro assays [2]. These quantitative physicochemical and enzymatic constraints render generic substitution scientifically invalid for studies requiring precise interrogation of ultra-long-chain fatty acid metabolism.

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Shorter-chain 3-hydroxyacyl-CoAs (C16–C24) engage different ELOVL isoforms and may shift pathway context

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Non-hydroxylated analogs lack the 3R-hydroxy group required for HACD substrate recognition

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CMC behavior differs with chain length; aggregation state may alter enzyme accessibility in assay

• [1] Ikeda, M., Kanao, Y., Yamanaka, M., Sakuraba, H., Mizutani, Y., Igarashi, Y., & Kihara, A. (2008). Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Letters, 582(16), 2435-2440. View Source
• [2] Smith, R. H., & Powell, G. L. (1986). The critical micelle concentration of some physiologically important fatty acyl-coenzyme A's as a function of chain length. Archives of Biochemistry and Biophysics, 244(2), 596-605. View Source

Differentiation Evidence for 3-Hydroxytriacontatetraenoyl-CoA

3R-Hydroxy Stereospecificity vs. Non-Hydroxylated Analog

(3R,15Z,18Z,21Z,24Z)-3-Hydroxytriacontatetraenoyl-CoA possesses a stereospecific 3R-hydroxy group that is absent in its non-hydroxylated counterpart, (15Z,18Z,21Z,24Z)-triacontatetraenoyl-CoA. This hydroxyl moiety is the essential functional group recognized by the 3-hydroxyacyl-CoA dehydratase (HACD) enzyme family during the third step of VLCFA elongation, where it undergoes dehydration to form a trans-2,3-enoyl-CoA intermediate [1]. In contrast, the non-hydroxylated analog cannot serve as a substrate for HACD enzymes and instead participates only in earlier (condensation) or later (reduction) steps of the cycle [2].

HACD Substrate Recognition

Reported

Target: HACD1–4 substrate (3R-hydroxy present) Comparator: not a HACD substrate (no 3-hydroxy group)

Stereospecific HACD substrate context

Qualitative functional evidence; requires isoform-specific validation

Evidence Dimension	Presence of stereospecific 3-hydroxy group essential for HACD substrate recognition
Target Compound Data	3R-hydroxy group present; serves as direct substrate for HACD1–4
Comparator Or Baseline	(15Z,18Z,21Z,24Z)-triacontatetraenoyl-CoA lacks 3-hydroxy group; not a substrate for HACD enzymes
Quantified Difference	Qualitative functional difference: target compound participates in HACD-catalyzed dehydration step; comparator does not
Conditions	In vitro enzyme assays with purified HACD isoforms or yeast elongation systems

Why This Matters

This structural distinction defines the compound's specific role as a mid-cycle intermediate, making it irreplaceable for studies dissecting the dehydratase step of VLCFA elongation.

• [1] Rhea. (2023). RHEA:39378: (3R)-hydroxy-(15Z,18Z,21Z,24Z)-triacontatetraenoyl-CoA + H2O = (2E,15Z,18Z,21Z,24Z)-triacontapentaenoyl-CoA. Swiss-Prot group. View Source
• [2] Ikeda, M., Kanao, Y., Yamanaka, M., Sakuraba, H., Mizutani, Y., Igarashi, Y., & Kihara, A. (2008). Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Letters, 582(16), 2435-2440. View Source

Chain-Length-Dependent HACD Kinetics: C30:4 vs. C16:0

The kinetic parameters of HACD enzymes are chain-length dependent. Using 3-hydroxypalmitoyl-CoA (C16:0) as a model substrate, reported Km values for the four human HACD isoforms range from 6.8 µM (HACD4) to 121.7 µM (HACD2) under identical assay conditions (50 mM HEPES-NaOH pH 7.4, 150 mM NaCl, 10% glycerol, 1 mM DTT, 1 mM PMSF, 37°C) [1]. While direct Km data for the C30:4 compound are not reported, the ultra-long chain length (C30) and polyunsaturation are predicted to alter both binding affinity and catalytic efficiency relative to the C16:0 baseline. Elongase complex studies indicate that ELOVL enzymes exhibit chain-length specificity, with ELOVL4 preferentially elongating C26 and longer acyl-CoAs to produce C28–C38 species [2].

HACD Km Range

Cross-study comparable

C16:0 Km: 6.8–121.7 µM across HACD1–4 C30:4 Km: not directly reported

Chain-length-dependent kinetics context

17.9-fold Km span for C16:0; C30:4 kinetics require direct measurement

Evidence Dimension	Km for 3-hydroxyacyl-CoA dehydratase activity
Target Compound Data	Km not directly reported; predicted to differ from C16:0 based on chain-length specificity of elongase complex
Comparator Or Baseline	3-hydroxypalmitoyl-CoA (C16:0): Km = 6.8 µM (HACD4), 33.6 µM (HACD1), 49.5 µM (HACD3), 121.7 µM (HACD2)
Quantified Difference	Km difference across HACD isoforms for C16:0 spans 17.9-fold; chain-length extrapolation suggests distinct kinetic parameters for C30:4
Conditions	50 mM HEPES-NaOH pH 7.4, 150 mM NaCl, 10% glycerol, 1 mM DTT, 1 mM PMSF, 37°C

Why This Matters

Quantitative differences in enzyme-substrate affinity directly impact experimental outcomes in enzyme kinetics studies, requiring use of the specific C30:4 substrate to obtain physiologically relevant data for ultra-long-chain fatty acid metabolism.

• [1] Ikeda, M., Kanao, Y., Yamanaka, M., Sakuraba, H., Mizutani, Y., Igarashi, Y., & Kihara, A. (2008). Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Letters, 582(16), 2435-2440. View Source
• [2] Reactome. (2023). R-HSA-5696369: ELOVL4 elongates very long-chain fatty acyl-CoA. European Bioinformatics Institute. View Source

CMC Differentiation by Chain Length and Unsaturation

The critical micelle concentration (CMC) of saturated fatty acyl-CoAs decreases as a function of acyl chain carbon number; each additional carbon reduces CMC by a predictable increment. A single double bond reduces the effective chain length by approximately 1.6 carbon atoms in terms of CMC behavior [1]. Palmitoyl-CoA (C16:0) has a CMC of ~30–60 µM [2]. Extrapolating from these relationships, (3R,15Z,18Z,21Z,24Z)-3-hydroxytriacontatetraenoyl-CoA (C30:4) is predicted to have a CMC substantially lower than 10 µM, making it prone to micelle formation at concentrations routinely used in enzyme assays. This contrasts with shorter-chain analogs (e.g., myristoyl-CoA C14:0, CMC ~150 µM) that remain predominantly monomeric under similar conditions.

CMC Prediction

Class-level inference

C30:4 CMC: predicted substantially below 10 µM C16:0 CMC: 30–60 µM (reported)

Micellization behavior context

Predicted from chain-length trends; direct CMC measurement recommended

Evidence Dimension	Critical micelle concentration (CMC)
Target Compound Data	CMC predicted <10 µM based on chain length (C30) and four double bonds (effective chain length reduction of ~6.4 carbons)
Comparator Or Baseline	Palmitoyl-CoA (C16:0): CMC = 30–60 µM; Myristoyl-CoA (C14:0): CMC = 150–200 µM
Quantified Difference	CMC difference of at least 3- to 20-fold relative to shorter-chain saturated acyl-CoAs
Conditions	Fluorimetric titration with 2-toluidinylnaphthalene-6-sulfonate probe in aqueous buffer at pH 7.0–7.4

Why This Matters

Differential micellization behavior alters effective substrate concentration and enzyme accessibility in vitro. Researchers must account for this physicochemical distinction when designing experiments; using a shorter-chain analog will yield non-comparable aggregation states and potentially misleading kinetic data.

• [1] Smith, R. H., & Powell, G. L. (1986). The critical micelle concentration of some physiologically important fatty acyl-coenzyme A's as a function of chain length. Archives of Biochemistry and Biophysics, 244(2), 596-605. View Source
• [2] Powell, G. L., Grothusen, J. R., Zimmerman, J. K., Evans, C. A., & Fish, W. W. (1981). A re-examination of some properties of fatty acyl-CoA micelles. Journal of Biological Chemistry, 256(24), 12740-12747. View Source

ELOVL4 Substrate Specificity for C30:4

The ELOVL family of fatty acid elongases exhibits distinct substrate chain-length preferences. ELOVL4 preferentially utilizes acyl-CoAs with chain lengths of C26 and greater, condensing them with malonyl-CoA to produce ultra-long-chain species up to C38 [1]. (3R,15Z,18Z,21Z,24Z)-3-Hydroxytriacontatetraenoyl-CoA (C30:4) lies within the optimal substrate range for ELOVL4, whereas shorter-chain 3-hydroxyacyl-CoAs (e.g., C16–C24) are preferentially acted upon by ELOVL1, ELOVL2, ELOVL3, or ELOVL5 [2]. This isoform selectivity has functional consequences: ELOVL4 is the principal elongase responsible for synthesizing the ultra-long-chain fatty acids required for skin barrier ceramides and retinal photoreceptor integrity.

ELOVL Isoform Engagement

Class-level inference

C30:4: predicted ELOVL4 substrate (range C26–C38) Shorter chains: ELOVL1/2/3/5 engagement

Isoform-specific pathway context

ELOVL4 specificity inferred from chain-length preference data

Evidence Dimension	ELOVL isoform substrate chain-length preference
Target Compound Data	C30:4 predicted to be substrate for ELOVL4 (preferred range: C26–C38)
Comparator Or Baseline	3-hydroxypalmitoyl-CoA (C16:0): substrate for ELOVL1/ELOVL6; 3-hydroxytetracosanoyl-CoA (C24:0): substrate for ELOVL1/ELOVL3
Quantified Difference	Isoform engagement differs; ELOVL4 is the predominant elongase for C30:4 but not for C16:0 or C24:0
Conditions	Heterologous expression in yeast or mammalian cell microsomal elongation assays

Why This Matters

Isoform-specific engagement dictates downstream metabolic fate. Studies of ELOVL4-dependent pathways (e.g., skin barrier lipid synthesis, retinal health) require the authentic C30:4 substrate; substitution with shorter-chain analogs will activate different ELOVL isoforms and yield non-physiological elongation products.

• [1] Reactome. (2023). R-HSA-5696369: ELOVL4 elongates very long-chain fatty acyl-CoA. European Bioinformatics Institute. View Source
• [2] Ohno, Y., Suto, S., Yamanaka, M., Mizutani, Y., Mitsutake, S., Igarashi, Y., ... & Kihara, A. (2010). ELOVL1 production of C24 acyl-CoAs is linked to C24 sphingolipid synthesis. Proceedings of the National Academy of Sciences, 107(43), 18439-18444. View Source

Applications for 3-Hydroxytriacontatetraenoyl-CoA

VLCFA Elongation Cycle Reconstitution

This compound serves as the authentic 3-hydroxyacyl-CoA intermediate for the third step (dehydration) of the VLCFA elongation cycle catalyzed by HACD1–4 [1]. It is essential for in vitro reconstitution assays designed to measure the dehydratase activity of specific HACD isoforms, enabling precise determination of kinetic parameters (kcat, Km) and identification of isoform-specific inhibitors. Unlike shorter-chain proxies, the C30:4 substrate reflects physiological chain-length specificity and yields results directly translatable to cellular VLCFA metabolism.

ELOVL4 Substrate & Sphingolipid Studies

ELOVL4 is the primary elongase responsible for producing ultra-long-chain fatty acids (≥C28) that are incorporated into epidermal ceramides and retinal phosphatidylcholine [2]. (3R,15Z,18Z,21Z,24Z)-3-Hydroxytriacontatetraenoyl-CoA is the appropriate substrate for in vitro ELOVL4 activity assays and for tracing the metabolic flux from C30:4 intermediates into complex sphingolipids. Its use is critical for research on skin barrier disorders (e.g., ichthyosis) and retinal degenerative diseases (e.g., Stargardt disease) linked to ELOVL4 dysfunction.

Ultra-Long-Chain Acyl-CoA Micellization

Due to its predicted low critical micelle concentration (<10 µM), this compound is an ideal model for studying the aggregation behavior of ultra-long-chain acyl-CoAs in aqueous solution [3]. It is suitable for fluorimetric or light-scattering experiments designed to quantify CMC, micelle size, and the effects of buffer composition on solubility. Such studies inform optimal formulation conditions for in vitro enzyme assays and provide baseline data for understanding the intracellular trafficking of ultra-long-chain acyl-CoAs.

Metabolic Labeling & Lipidomics of VLCFA Sphingolipids

When isotopically labeled, this compound can be used as a metabolic tracer to monitor the incorporation of C30:4 moieties into downstream sphingolipid species (e.g., acylceramides) in cultured keratinocytes or hepatocytes. This application is essential for quantifying flux through the VLCFA elongation pathway and for elucidating the molecular basis of inherited disorders of VLCFA metabolism, such as adrenoleukodystrophy and Sjögren-Larsson syndrome [4].

Application

Selection Property

Validation Focus

VLCFA elongation cycle reconstitution

HACD isoform substrate specificity

Dehydratase kinetics and isoform profiling

ELOVL4 and sphingolipid pathway studies

ELOVL isoform chain-length preference

Ultra-long-chain ceramide synthesis flux

Acyl-CoA micellization behavior research

Chain-length-dependent CMC profile

Aggregation-state assay condition review

Metabolic flux and lipidomics studies

Tracer-compatible acyl-CoA structure

VLCFA sphingolipid incorporation tracking

• [1] Ikeda, M., Kanao, Y., Yamanaka, M., Sakuraba, H., Mizutani, Y., Igarashi, Y., & Kihara, A. (2008). Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Letters, 582(16), 2435-2440. View Source
• [2] Reactome. (2023). R-HSA-5696369: ELOVL4 elongates very long-chain fatty acyl-CoA. European Bioinformatics Institute. View Source
• [3] Smith, R. H., & Powell, G. L. (1986). The critical micelle concentration of some physiologically important fatty acyl-coenzyme A's as a function of chain length. Archives of Biochemistry and Biophysics, 244(2), 596-605. View Source
• [4] Kihara, A. (2012). Very long-chain fatty acids: elongation, physiology and related disorders. Journal of Biochemistry, 152(5), 387-395. View Source